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Get Quote

Osoresnontrine (developmental code BI-409306) is a potent and selective phosphodiesterase 9A (PDE9A)

inhibitor investigated as a potential treatment for cognitive impairments in central nervous system disorders

like Alzheimer's disease and schizophrenia [1] [2].

Molecular and Physicochemical Properties [1]

Property Detail

International Nonproprietary Name
(INN)

Osoresnontrine

Developmental Codes BI-409306, SUB 166499

CAS Number 1189767-28-9

Molecular Formula C₁₆H₁₇N₅O₂

Molecular Weight 311.34 g/mol

IUPAC Name 1-(oxan-4-yl)-6-(pyridin-2-ylmethyl)-5H-pyrazolo[3,4-
d]pyrimidin-4-one

Appearance White to off-white solid powder

Solubility in DMSO 22-25 mg/mL (70.66-80.30 mM)
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In Vitro Pharmacology and Selectivity [1] [3] [4]

The table below summarizes the inhibitory profile of Osoresnontrine against various PDE enzymes,

demonstrating its high potency and selectivity for PDE9A.

Phosphodiesterase (PDE) Enzyme
IC₅₀ (Half-Maximal Inhibitory
Concentration)

PDE9A 52 nM - 65 nM

PDE1C 1.0 µM

PDE1A 1.4 µM

PDE2A, PDE3A, PDE4B, PDE5A, PDE6AB, PDE7A,
PDE10A

>10 µM (no significant inhibition)

Mechanism of Action and Preclinical Efficacy

Osoresnontrine's therapeutic rationale is based on a well-defined neurobiological hypothesis. The diagram

below illustrates the proposed signaling pathway through which it exerts its effects.
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Figure 1: Proposed signaling pathway for Osoresnontrine's cognitive-enhancing effects.

Target Engagement and Neurochemical Effects: Preclinical studies confirmed that
Osoresnontrine successfully crosses the blood-brain barrier [1]. In rodents, it produced a dose-

dependent increase in cerebrospinal fluid (CSF) levels of cGMP, providing direct evidence of target
engagement in the central nervous system [1] [5].
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Effects on Synaptic Plasticity and Memory: In rat hippocampal slices, Osoresnontrine enhanced

long-term potentiation (LTP), a cellular correlate of memory [1] [3]. In vivo, studies in rodents
demonstrated that treatment improved performance on cognitive tasks assessing working and

episodic memory [1] [2].

General Preclinical Methodologies

While the search results confirm the outcomes of key experiments, they lack the granular, step-by-step

protocols. The general methodologies employed in the preclinical development are inferred below.

In Vitro Enzymatic Assays: Used to determine the compound's potency (IC₅₀) and selectivity
against a panel of recombinant human PDE enzymes [1].

In Vivo Target Engagement: Rodent models were used to demonstrate brain penetration and
pharmacodynamic action by measuring increased cGMP levels in the cerebrospinal fluid after drug

administration [1].
Ex Vivo Electrophysiology: Hippocampal brain slices from rodents were used to measure the

compound's effect on synaptic strength, specifically the enhancement of Long-Term Potentiation
(LTP) [1] [3].

In Vivo Behavioral Studies: The cognitive-enhancing effects were evaluated in rodent models using
standardized behavioral tests such as social recognition tasks, object recognition tasks, and the

Morris water maze [1] [5].

Development Status and Conclusion

Despite the strong preclinical rationale and confirmed target engagement, the clinical development of

Osoresnontrine was discontinued. Phase II clinical trials in Alzheimer's disease and schizophrenia failed to

demonstrate statistically significant cognitive improvement compared to placebo [1]. This outcome

highlights a key challenge in drug development: a compound can have robust preclinical data but still lack

therapeutic efficacy in patients.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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